Cas no 1361678-00-3 (6-Chloro-2-(2,4-dichlorophenyl)nicotinaldehyde)

• Product Name: 6-Chloro-2-(2,4-dichlorophenyl)nicotinaldehyde
• CAS No: 1361678-00-3
• MF: C₁₂H₆Cl₃NO
• MW: 286.541140079498
• CID: 4799172
• Update Time: 2025-11-02

6-Chloro-2-(2,4-dichlorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(2,4-dichlorophenyl)nicotinaldehyde

• Inchi： 1S/C12H6Cl3NO/c13-8-2-3-9(10(14)5-8)12-7(6-17)1-4-11(15)16-12/h1-6H
• InChI Key： UQGVITBHUYXZCI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(C=O)=CC=C(N=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 4.2
• Topological Polar Surface Area: 30

Additional information on 6-Chloro-2-(2,4-dichlorophenyl)nicotinaldehyde

6-Chloro-2-(2,4-dichlorophenyl)nicotinaldehyde (CAS 1361678-00-3): A Versatile Chemical Intermediate for Modern Research

6-Chloro-2-(2,4-dichlorophenyl)nicotinaldehyde (CAS 1361678-00-3) is a specialized chlorinated nicotinaldehyde derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound, with its unique tri-chlorinated aromatic structure, serves as a valuable building block for the synthesis of various biologically active molecules. The presence of both chloro-substituted phenyl and pyridine aldehyde moieties makes it particularly interesting for drug discovery applications.

Recent trends in medicinal chemistry research have shown increased interest in halogenated heterocycles like 6-Chloro-2-(2,4-dichlorophenyl)nicotinaldehyde, as they often demonstrate improved metabolic stability and binding affinity in drug candidates. The compound's CAS 1361678-00-3 has become a frequently searched term among researchers looking for novel chemical intermediates for kinase inhibitors and antimicrobial agents. Its structural features align well with current demands for fragment-based drug design approaches.

The physicochemical properties of 6-Chloro-2-(2,4-dichlorophenyl)nicotinaldehyde contribute to its utility in organic synthesis. The aldehyde group provides an excellent handle for nucleophilic addition reactions, while the chlorine atoms offer opportunities for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These characteristics make CAS 1361678-00-3 particularly valuable in the development of targeted therapeutics, a hot topic in precision medicine research.

In the field of agrochemical innovation, 6-Chloro-2-(2,4-dichlorophenyl)nicotinaldehyde has shown promise as a precursor for crop protection agents. The compound's chlorinated aromatic system is structurally similar to several commercial fungicides, making it a candidate for the development of next-generation plant disease control solutions. Researchers investigating sustainable agriculture chemicals often explore derivatives of this nicotinaldehyde compound.

The synthesis and application of 6-Chloro-2-(2,4-dichlorophenyl)nicotinaldehyde (CAS 1361678-00-3) have been subjects of several recent patents, particularly in the areas of anticancer drug development and antimicrobial formulations. Its molecular architecture allows for the creation of diverse small molecule libraries, which are essential for high-throughput screening in drug discovery programs. The compound's drug-like properties make it particularly attractive for lead optimization studies.

Quality control of 6-Chloro-2-(2,4-dichlorophenyl)nicotinaldehyde is crucial for research applications, with HPLC purity and structural characterization being key parameters. Analytical methods for this compound often focus on ensuring the absence of process-related impurities, a common concern when working with multi-chlorinated compounds. Proper storage conditions (typically cool and dry environments) help maintain the stability of this aldehyde-containing intermediate.

From a commercial perspective, CAS 1361678-00-3 has seen growing demand from contract research organizations and pharmaceutical development companies. The compound's price and availability fluctuate based on raw material costs and synthetic route optimization advancements. Recent developments in green chemistry approaches have led to more efficient production methods for this chlorinated nicotinaldehyde derivative.

Safety considerations for handling 6-Chloro-2-(2,4-dichlorophenyl)nicotinaldehyde follow standard laboratory protocols for organic intermediates. While not classified as highly hazardous, proper personal protective equipment is recommended when working with this compound, particularly due to its aldehyde functionality and potential for dust formation. Material safety data sheets provide detailed handling instructions for this research chemical.

The future research potential of 6-Chloro-2-(2,4-dichlorophenyl)nicotinaldehyde (CAS 1361678-00-3) appears promising, especially in the context of fragment-based drug discovery and combinatorial chemistry. Its molecular scaffold offers multiple sites for structural modification, allowing medicinal chemists to explore diverse structure-activity relationships. As the pharmaceutical industry continues to seek novel chemical entities, intermediates like this chlorinated nicotinaldehyde will likely remain in high demand.

Environmental fate studies of 6-Chloro-2-(2,4-dichlorophenyl)nicotinaldehyde and its derivatives have become increasingly important, particularly for green chemistry applications. Researchers are investigating biodegradation pathways and ecotoxicity profiles of such compounds to ensure sustainable development of new chemical entities. This aligns with current industry trends toward environmentally benign chemical processes.

In conclusion, 6-Chloro-2-(2,4-dichlorophenyl)nicotinaldehyde (CAS 1361678-00-3) represents an important chemical building block with wide-ranging applications in pharmaceutical and agrochemical research. Its unique tri-chlorinated structure combined with the reactive aldehyde group makes it a versatile intermediate for designing bioactive molecules. As research continues to explore new applications for this compound, its role in drug discovery and crop protection innovation is expected to grow significantly.